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Compound of Interest

Compound Name: Vesadol

CAS No.: 78837-97-5

Cat. No.: B1200130

Get Quote

Please Note: Initial searches for "Vesadol" yielded no relevant results, suggesting a possible

typographical error. The following technical guide focuses on Viprostol, a compound with a

substantial body of preclinical and clinical research aligning with the user's query.

Introduction
Viprostol (dl-15-deoxy-16-hydroxy-16(α/β)-vinyl-prostaglandin E2 methyl ester) is a synthetic

analog of prostaglandin E2 (PGE2) that has been investigated for its potential therapeutic

applications, primarily as an antihypertensive agent. Its mechanism of action is centered on its

ability to induce vasodilation, thereby lowering blood pressure. This technical guide provides a

comprehensive overview of the core preclinical and clinical data on Viprostol, with a focus on

its pharmacological effects, underlying mechanisms, and relevant experimental methodologies.

Core Pharmacological Activities
Viprostol's primary pharmacological activities stem from its structural similarity to PGE2,

allowing it to interact with prostaglandin receptors and elicit downstream signaling events. The

key activities investigated are its antihypertensive, vasodilatory, and antilipolytic effects.
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Antihypertensive and Vasodilatory Effects
Viprostol has demonstrated significant antihypertensive effects in preclinical models, primarily

through its potent vasodilatory action.

Quantitative Data Summary: Vasodilatory Effects of Viprostol
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Quantitative Data Summary: Antihypertensive Effects of Viprostol in Spontaneously

Hypertensive Rats (SHR)
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Treatment
Condition

Effect on
Antihypertensive
Action

Implication Citation

Pretreatment with

indomethacin,

chlorpheniramine plus

cimetidine, atropine,

or propranolol

No alteration

Vasodilation is not

mediated by

endogenous

prostaglandins,

histamine, cholinergic,

or beta-adrenergic

systems.

[1]

Bilateral nephrectomy

or bilaterally ligated

ureters

No alteration

Action is independent

of kidney secretory or

excretory functions.

[1]

Effects on the Adrenergic Nervous System
Viprostol also exhibits a weak alpha-adrenoceptor blockade, which may contribute to its overall

antihypertensive effect.

Quantitative Data Summary: Adrenergic System Effects of Viprostol
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Experimental
Model

Observation Conclusion Citation

Cats

Did not inhibit renal

sympathetic nerve

discharge.

Does not block nerve

transmission at the

ganglion or

pre/postganglionic

fibers.

[3]

Cat Nictitating

Membrane

Partially blocked

contractile response

to epinephrine and

norepinephrine.

Weak alpha-

adrenoceptor

blockade.

[3]

Spontaneously

Hypertensive Rats

(SHR)

Partially blocked

vasopressor response

to norepinephrine and

epinephrine; did not

influence angiotensin

II response.

Specific, weak alpha-

adrenoceptor

blockade.

[3]

Pithed SHR

Significantly inhibited

blood pressure

increase from spinal

cord stimulation (T7-

T9).

Likely due to

postsynaptic alpha-

adrenoceptor

blockade.

[3]

Pithed SHR

Did not antagonize

tachycardia from

spinal cord stimulation

(C7-T1).

Does not activate

presynaptic alpha-

adrenoceptors.

[3]

Antilipolytic Activity
In addition to its cardiovascular effects, Viprostol has been shown to possess antilipolytic

properties.

Quantitative Data Summary: Antilipolytic Effects of Viprostol
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Experimental
Model

Viprostol
Concentration

Observed Effect Citation

Isolated Epididymal

Adipocytes

(Spontaneously

Obese Rat)

10 µM to 1 mM

Dose-dependent

inhibition of

catecholamine-

stimulated lipolysis.

Isolated Epididymal

Adipocytes

(Spontaneously

Obese Rat)

10 µM

Inhibited maximum

catecholamine-

stimulated lipolysis by

~35%.

Clinical Investigations: Androgenetic Alopecia
A clinical trial was conducted to evaluate the efficacy of transdermal Viprostol for the treatment

of male pattern baldness (androgenetic alopecia).

Quantitative Data Summary: Clinical Trial of Viprostol for Androgenetic Alopecia

Parameter Details Citation

Study Design
Randomized, placebo-

controlled
[4]

Participants
57 men with androgenetic

alopecia
[4]

Treatment
Viprostol, vehicle, or placebo

applied twice daily
[4]

Duration 24 weeks [4]

Outcome

Nonvellus target area hair

counts declined in all three

treatment groups.

[4]

Conclusion

Viprostol is not an effective

hair growth promoter in

androgenetic alopecia.

[4]
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Experimental Protocols
Assessment of Vasodilatory Effects in Anesthetized
Beagle Dogs

Animal Model: Anesthetized beagle dogs.

Procedure:

The animals were anesthetized.

Catheters were placed in the coronary, renal, mesenteric, femoral, and carotid arteries for

direct drug administration.

Blood flow in these vascular beds was monitored using appropriate flowmetry techniques.

Viprostol was injected directly into the arteries at doses that did not cause a systemic drop

in blood pressure.

Changes in blood flow were recorded and compared to baseline.[1]

Evaluation of Alpha-Adrenoceptor Blockade in Pithed
Spontaneously Hypertensive Rats (SHR)

Animal Model: Pithed Spontaneously Hypertensive Rats (SHR).

Procedure:

The rats were pithed to eliminate central nervous system influences on the cardiovascular

system.

The spinal cord was stimulated electrically at specific segments (T7-T9) to induce a

vasopressor response (increase in blood pressure).

Viprostol was administered to the animals.

The electrical stimulation was repeated, and the change in the vasopressor response was

measured to assess postsynaptic alpha-adrenoceptor blockade.[3]
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To assess presynaptic alpha-adrenoceptor activity, the spinal cord was stimulated at the

cardio-accelerator segments (C7-T1) to induce tachycardia. The effect of Viprostol on this

response was observed.[3]

Clinical Trial Protocol for Androgenetic Alopecia
Study Design: A randomized, double-blind, placebo-controlled trial.

Participants: 57 male subjects diagnosed with androgenetic alopecia.

Intervention: Participants were randomly assigned to one of three groups: topical Viprostol

solution, vehicle solution (placebo), or a no-treatment control group. The solutions were

applied twice daily to the affected scalp area.

Duration: The treatment period was 24 weeks.

Efficacy Assessment:

Objective: Nonvellus hair counts were determined from macrophotographs of a targeted

area on the scalp at baseline and at the end of the study.

Subjective: Both the investigators and the patients provided a subjective assessment of

hair growth.

Outcome Analysis: The change in nonvellus hair count from baseline was compared

between the three groups.[4]

Signaling Pathways and Experimental Workflows
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Viprostol Signaling Pathway
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Caption: Proposed signaling pathway for Viprostol-induced vasodilation.
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Experimental Workflow: In Vivo Vasodilation Study

Animal Preparation
(Anesthetized Beagle Dog)

Catheter Placement
(Intra-arterial)

Baseline Measurement
(Blood Flow)

Viprostol Administration

Post-Administration
Measurement
(Blood Flow)

Data Analysis
(Comparison to Baseline)

Click to download full resolution via product page

Caption: Workflow for assessing Viprostol's in vivo vasodilatory effects.
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Logical Relationship of Viprostol's Therapeutic Potential
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Caption: Logical flow of Viprostol's antihypertensive mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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